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Compound of Interest

Compound Name: DSR-141562

cat. No.: B2406171

Technical Support Center: DSR-141562

Welcome to the technical support center for DSR-141562. This resource is designed to assist
researchers, scientists, and drug development professionals in overcoming common
challenges encountered during experiments with DSR-141562, with a particular focus on its
solubility.

Frequently Asked Questions (FAQS)

Q1: What is DSR-141562 and what is its primary mechanism of action?

Al: DSR-141562 is a novel, orally active, and selective brain-penetrant phosphodiesterase 1
(PDEL1) inhibitor.[1][2] It shows preferential selectivity for the human PDE1B isoform with an
IC50 of 43.9 nM, while the IC50 values for human PDE1A and PDE1C are 97.6 nM and 431.8
nM, respectively.[1] By inhibiting PDE1, DSR-141562 prevents the degradation of cyclic
guanosine monophosphate (cGMP), leading to an increase in intracellular cGMP levels.[2][3]
This modulation of the cGMP signaling pathway is believed to be responsible for its therapeutic
effects, particularly in the context of neurological and psychiatric disorders like schizophrenia.

[2](3]

Q2: 1 am observing precipitation of DSR-141562 when | dilute my DMSO stock solution into
aqueous buffer or cell culture medium. What could be the cause?

A2: This is a common issue for compounds with low aqueous solubility. DSR-141562 is
hydrophobic, and when a concentrated DMSO stock is diluted into an aqueous environment,
the compound can crash out of solution as it is no longer in a favorable solvent. This can be
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influenced by several factors, including the final concentration of DSR-141562, the percentage
of DMSO in the final solution, the pH and composition of the aqueous buffer, and the
temperature.

Q3: What is the maximum recommended concentration of DMSO for in vitro cell-based
assays?

A3: Generally, for most cell-based assays, the final concentration of DMSO should be kept
below 0.5% (v/v) to avoid solvent-induced cytotoxicity or other off-target effects. However, the
tolerance to DMSO can be cell-line dependent, and it is advisable to run a vehicle control
(media with the same final concentration of DMSO) to assess its impact on your specific
experimental system.

Q4: Can | heat or sonicate my DSR-141562 solution to aid dissolution?

A4: Yes, for initial solubilization in an organic solvent like DMSO, warming the solution (e.g., to
37°C or up to 60°C) and using an ultrasonic bath can help dissolve DSR-141562.[4][5]
However, be cautious with heating, as prolonged exposure to high temperatures could
potentially degrade the compound. For aqueous solutions, gentle warming may also help, but it
might not prevent precipitation upon cooling.

Troubleshooting Guide: Solubility Issues

This guide provides a systematic approach to troubleshooting and resolving solubility problems
with DSR-141562 in your experiments.

Problem: DSR-141562 precipitates out of solution upon
dilution of the DMSO stock in aqueous media.

Solution Workflow:
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Precipitation Observed

Potential |[Solutions
Verify Final DMSO Concentration
(aim for <0.5%)

If DMSO is high

Lower Final DSR-141562
Concentration

If precipitation continues Start with DMSO Stock

Incorporate a Co-solvent
(e.g., PEG300, SBE-B-CD)

Prepare Intermediate Dilution
If still problematic in Media (if necessary)

Adjust pH of Aqueous Buffer l
Add to Final Assay Volume
l (e.g., cell culture plate)
Add Serum or Albumin l
to the Medium

Mix Gently but Thoroughly
(pipetting or gentle swirling)

If unsuccessful l

Issue Persists:
Incubate Cells with Compound

If successful

Precipitation Resolved Consult Further
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DSR-141562 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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